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Compound of Interest

Compound Name: Buntanetap

Cat. No.: B1679053 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of investigational compounds like Buntanetap is a critical component of

laboratory safety and environmental responsibility. This guide provides essential information

and step-by-step procedures for the proper handling and disposal of Buntanetap waste

generated during research activities.

While a specific Safety Data Sheet (SDS) for Buntanetap is not publicly available, the following

procedures are based on best practices for the disposal of non-hazardous and potentially

hazardous small molecule compounds in a laboratory setting. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines and

regulations.

Key Chemical and Physical Properties
A summary of the known properties of Buntanetap is provided below. This information is

crucial for a preliminary assessment, but in the absence of a full SDS, it is recommended to

handle the compound with a conservative approach, assuming it may have unknown hazards.
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Property Value Source

Chemical Name

(3aR)-1,3a,8-trimethyl-

1,2,3,3a,8,8a-

hexahydropyrrolo[2,3-b]indol-

5-yl phenylcarbamate

Alzforum[1]

Synonyms Posiphen, ANVS-401 Alzforum[1]

Chemical Formula C₂₀H₂₃N₃O₂
Alzheimer's Drug Discovery

Foundation[2]

Molecular Weight 337.4 g/mol
Alzheimer's Drug Discovery

Foundation[2]

Form
Solid (semi-crystalline and

crystalline forms exist)
Annovis Bio[3]

Administration Oral
Alzheimer's Drug Discovery

Foundation

Experimental Protocol: Waste Segregation
Proper segregation of waste at the point of generation is fundamental to safe and compliant

disposal. The following protocol outlines the segregation of different waste streams

contaminated with Buntanetap.

Materials:

Clearly labeled, dedicated waste containers for each waste stream.

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves.

Procedure:

Solid Waste:

Place all non-sharp solid waste contaminated with Buntanetap, such as gloves, weighing

papers, and contaminated bench paper, into a dedicated, clearly labeled hazardous waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.alzforum.org/therapeutics/buntanetap
https://www.alzforum.org/therapeutics/buntanetap
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Buntanetap_(drug_in_development).pdf
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Buntanetap_(drug_in_development).pdf
https://www.annovisbio.com/press-release/annovis-completes-full-patent-transfer-to-crystal-buntanetap
https://www.benchchem.com/product/b1679053?utm_src=pdf-body
https://www.benchchem.com/product/b1679053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


container lined with a chemically resistant bag.

Sharps Waste:

Dispose of all sharps contaminated with Buntanetap, including needles, scalpels, and

serological pipettes, in a designated, puncture-proof sharps container that is clearly

labeled as containing Buntanetap-contaminated sharps.

Liquid Waste:

Collect all liquid waste containing Buntanetap, including unused stock solutions, cell

culture media, and supernatants from experimental procedures, in a dedicated, leak-proof,

and chemically compatible container.

Ensure the liquid waste container is clearly labeled with "Hazardous Waste: Buntanetap"

and list all solvent components and their approximate concentrations.

Do not mix incompatible waste streams. If Buntanetap is dissolved in a solvent, the

disposal route will be determined by the hazards of the solvent.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Buntanetap
from the point of generation to final disposal by a certified contractor.
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Caption: Buntanetap Disposal Workflow

Signaling Pathway for Safe Handling and Disposal
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This diagram outlines the decision-making process and key safety considerations for handling

and disposing of Buntanetap.
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Caption: Safe Handling and Disposal Pathway

Disclaimer: The information provided in this document is intended as a general guide. It is not a

substitute for a formal hazard assessment or the specific disposal procedures mandated by

your institution. Always prioritize the guidance of your local Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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